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Compound of Interest

Compound Name: 3-Hydroxymethyl-beta-carboline
CAS No.: 65474-79-5
Cat. No.: B1233533

Get Quote

Executive Safety Summary
Compound: 3-Hydroxymethyl-beta-carboline (3-HMC) CAS No: 65474-79-5 Pharmacological

Class: Benzodiazepine receptor inverse agonist;

-carboline alkaloid. Primary Hazards: Acute Toxicity (Oral), Neurotoxicity (Convulsant potential
at high doses), Irritant (Skin, Eyes, Respiratory).

Senior Scientist Note:

"Do not treat 3-HMC as a generic organic solid. Its mechanism as a GABA-A receptor inverse
agonist means systemic absorption can lower seizure thresholds. While standard SDSs list it as
an 'Irritant,’ your PPE strategy must account for its neuropharmacological potency. Prevent

inhalation of dusts and dermal absorption via organic solvents."
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Hazard Profile & Risk Assessment

Before selecting PPE, understand the specific risks associated with this compound's
physicochemical properties.

Hazard Category GHS Classification Operational Risk Context

Harmful if swallowed.
o Inadvertent hand-to-mouth
Acute Toxicity Category 4 (Oral) ) ] )
transfer is a primary risk

vector.

Critical: As an inverse agonist,
it blocks GABAergic inhibition.

Neurotoxicity Not always GHS listed Systemic exposure may cause
anxiety, tremors, or

convulsions.

. ) Causes serious eye irritation
Irritation Skin/Eye (Cat 2) ) N
and skin dermatitis.

Fine dust generation during
Physical State Solid (Crystalline) weighing is the highest

inhalation risk.

High Risk: If dissolved in
Solubility DMSO, Methanol, Ethanol DMSO, skin permeability

increases drastically.

PPE Selection Matrix

This matrix moves beyond generic advice to specific, validated equipment standards required
for handling pharmacologically active alkaloids.
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PPE Component

Standard / Material

Specification & Rationale

Hand Protection

Nitrile Rubber

Min Thickness: 0.11 mm (4
mil) for solid handling.Double
Gloving: REQUIRED when
handling solutions in
DMSO/Methanol.Rationale:[1]
Latex is permeable to many
organic solvents used to
solubilize 3-HMC.

Eye Protection

Chemical Goggles

Standard: ANSI Z87.1 (US) or
EN 166 (EU).Rationale: Safety
glasses with side shields are
insufficient for powders that
can drift behind lenses.
Goggles provide a seal against

dust entry.

Respiratory

N95 / P100

Requirement: Use N95
(minimum) if weighing outside
a fume hood (not
recommended).Best Practice:
Handle exclusively inside a

certified Chemical Fume Hood.

Body Defense

Lab Coat (Poly/Cotton)

Specification: Long-sleeved,
knee-length, buttoned/snapped
to the neck.Rationale:
Prevents accumulation of dust
on street clothes which can

track contamination home.

Visualization: Risk-Based PPE Decision Logic

The following diagram outlines the logical flow for selecting PPE based on the specific

experimental state of 3-HMC.
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START: Handling 3-HMC

Is the compound Solid or in Solution?

(Solid / Powder Form) (Solution (DMSO/MethanoID

Is Dust Generation Likely? -
((Weighing, Transferring)) (Solvent Permeability Check)

DMSO/MeOH Carrier

es

PROTOCOL C:

Double Nitrile Gloves
Is a Fume Hood Available? (Change outer glove immediately on splash)
Chemical Goggles

Lab Coat

Yes (Preferred) \No (High Risk)

PROTOCOL A: PROTOCOL B:
Nitrile Gloves (Single) Nitrile Gloves

Chemical Goggles Chemical Goggles
Lab Coat N95/P100 Respirator
Work inside Fume Hood (If hood unavailable)

Click to download full resolution via product page

Figure 1: Decision logic for selecting Personal Protective Equipment based on physical state
and engineering controls.

Operational Protocol: Step-by-Step Handling
Phase 1: Preparation (Donning)

» Inspection: Check fume hood certification sticker (face velocity > 0.5 m/s).
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e Gowning: Put on lab coat and fasten all buttons.
o Eye Gear: Don chemical goggles before opening any containers.
e Gloving:

o For Solids: Don single pair of Nitrile gloves.

o For Solutions: Don inner pair (Nitrile) -> Tape cuff to lab coat (optional but recommended) -
> Don outer pair (Nitrile).

Phase 2: Active Handling (Weighing & Solubilization)

e Engineering Control: Perform all weighing inside the fume hood.
 Static Control: Use an anti-static gun or bar if the powder is flighty.
 Solubilization:

o 3-HMC is soluble in DMSO and Methanol.

o CRITICAL: Once dissolved in DMSO, the solution can penetrate nitrile gloves faster than
the pure solid. If a splash occurs on the outer glove, doff and replace immediately.

Phase 3: Decontamination & Disposal
o Spill Cleanup (Solid):

o Do not dry sweep (creates dust).

o Cover with a wet paper towel (dampened with Ethanol or Methanol—water is poor for
solubility).

o Wipe up and place in hazardous waste.
e Spill Cleanup (Solution):
o Absorb with vermiculite or spill pads.

o Clean surface with ethanol/methanol to remove residue.
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e Waste Disposal: Dispose of as Hazardous Chemical Waste. Do not flush down the drain.
Label clearly as "Beta-Carboline Alkaloid - Toxic."[2]

Emergency Response

Incident Immediate Action

Rinse cautiously with water for 15 minutes.[3]
Eye Contact Remove contact lenses if present. Seek medical
attention immediately.

Wash with soap and plenty of water.[3] If
Skin Contact dissolved in DMSO, wash for 15+ mins and

monitor for systemic signs (tremors, dizziness).

Move to fresh air.[3] If breathing is difficult, give

Inhalation
oxygen.
) Do NOT induce vomiting. Rinse mouth with
Ingestion ) ] ]
water. Call a Poison Center immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Safety Guide: Handling 3-Hydroxymethyl-
beta-carboline (3-HMC)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233533/docs#operational-safety-guide-handling-3-
hydroxymethyl-beta-carboline-3-hmc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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